Cas no 6970-57-6 (4-ethyl-4-methyloxane-2,6-dione)
6970-57-6 structure
Product Name:4-ethyl-4-methyloxane-2,6-dione
4-ethyl-4-methyloxane-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2,6(3H)-dione,4-ethyldihydro-4-methyl-
- 3-ETHYL-3-METHYLGLUTARIC ANHYDRIDE
- 4-ethyl-4-methyloxane-2,6-dione
- 3-Aethyl-3-methyl-glutarsaeure-anhydrid
- 3-ethyl-3-methyl-glutaric acid-anhydride
- 3-ethyl-3-methyl-pentanedioic acid anhydride
- 4-Ethyl-4-methyldihydro-2H-pyran-2,6(3H)-dione
- 4-ethyl-4-methyl-dihydro-pyran-2,6-dione
- 4-ethyldihydro-4-methyl-2H-pyran-2,6(3H)-dione
- BL5GDJ2EUN
- 6970-57-6
- FT-0695583
- Z104378230
- EINECS 230-194-4
- DTXSID00219993
- NS00036923
- 69706-57-6
- AKOS000272896
- EN300-14653
- InChI=1/C8H12O3/c1-3-8(2)4-6(9)11-7(10)5-8/h3-5H2,1-2H
- FT-0615653
- 2H-Pyran-2,6(3H)-dione, 4-ethyldihydro-4-methyl-
- NSC62024
- CS-0234734
- NSC-62024
- SCHEMBL193896
- .beta.-Methyl-.beta.-ethylglutaric anhydride
- AB01323396-02
- 4-Ethyl-4-methyldihydro-2H-pyran-2,6(3H)-dione #
- UNII-BL5GDJ2EUN
- VSVZSLYJGKSCBI-UHFFFAOYSA-N
- NSC 62024
- NCGC00329495-01
-
- Inchi： 1S/C8H12O3/c1-3-8(2)4-6(9)11-7(10)5-8/h3-5H2,1-2H3
- InChI Key： VSVZSLYJGKSCBI-UHFFFAOYSA-N
- SMILES： O1C(CC(C)(CC)CC1=O)=O
Computed Properties
- Exact Mass: 156.07900
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.3
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.058 g/mL at 25 °C(lit.)
- Boiling Point: 185 °C20 mm Hg(lit.)
- Flash Point: 203 °F
- Refractive Index: 1.4519 (estimate)
- PSA: 43.37000
- LogP: 1.26630
- Solubility: Not available
4-ethyl-4-methyloxane-2,6-dione Customs Data
- HS CODE：2917190090
- Customs Data：
China Customs Code:
2917190090Overview:
2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Summary:
2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-ethyl-4-methyloxane-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM182051-1g |
4-ethyl-4-methyldihydro-2H-pyran-2,6(3H)-dione |
6970-57-6 | 97% | 1g |
$198 | 2024-07-24 | |
| Enamine | EN300-14653-0.1g |
4-ethyl-4-methyloxane-2,6-dione |
6970-57-6 | 90% | 0.1g |
$58.0 | 2023-07-10 | |
| Enamine | EN300-14653-0.25g |
4-ethyl-4-methyloxane-2,6-dione |
6970-57-6 | 90% | 0.25g |
$83.0 | 2023-07-10 | |
| Enamine | EN300-14653-0.5g |
4-ethyl-4-methyloxane-2,6-dione |
6970-57-6 | 90% | 0.5g |
$153.0 | 2023-07-10 | |
| Enamine | EN300-14653-1.0g |
4-ethyl-4-methyloxane-2,6-dione |
6970-57-6 | 90% | 1.0g |
$228.0 | 2023-07-10 | |
| Enamine | EN300-14653-2.5g |
4-ethyl-4-methyloxane-2,6-dione |
6970-57-6 | 90% | 2.5g |
$446.0 | 2023-07-10 | |
| Enamine | EN300-14653-5.0g |
4-ethyl-4-methyloxane-2,6-dione |
6970-57-6 | 90% | 5.0g |
$660.0 | 2023-07-10 | |
| Enamine | EN300-14653-10.0g |
4-ethyl-4-methyloxane-2,6-dione |
6970-57-6 | 90% | 10.0g |
$978.0 | 2023-07-10 | |
| Enamine | EN300-14653-50mg |
4-ethyl-4-methyloxane-2,6-dione |
6970-57-6 | 90.0% | 50mg |
$36.0 | 2023-09-29 | |
| Enamine | EN300-14653-100mg |
4-ethyl-4-methyloxane-2,6-dione |
6970-57-6 | 90.0% | 100mg |
$58.0 | 2023-09-29 |
4-ethyl-4-methyloxane-2,6-dione Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
6970-57-6 (4-ethyl-4-methyloxane-2,6-dione) Related Products
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